Cas no 2877719-22-5 (1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877719-22-5
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 5310028
• PubChem ID: 165431610
• Update Time: 2025-06-08

1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• F6830-7788
• AKOS040887729
• 2877719-22-5
• 1-[(4-Methylphenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C19H28N2O2/c1-15-4-6-16(7-5-15)13-21-10-2-3-17(14-21)19(22)20-18-8-11-23-12-9-18/h4-7,17-18H,2-3,8-14H2,1H3,(H,20,22)
• InChI Key： HQEHGOZWIKKODP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 316.215078140g/mol
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.8±50.0 °C(Predicted)
• pka: 15.14±0.20(Predicted)

Additional information on 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

Introduction to 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877719-22-5)

1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide, also known by its CAS number 2877719-22-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a benzyl group, and a tetrahydro-2H-pyran (oxane) moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide can be represented as follows:

C₁₉H₂₈N₂O. The molecular weight of this compound is approximately 300.43 g/mol. The presence of the piperidine ring and the tetrahydro-2H-pyran moiety suggests that this compound may exhibit properties similar to other piperidine derivatives, which are known for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles for the treatment of various diseases. 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders and pain management.

The results of this study indicated that 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide exhibits potent agonist activity at specific GPCRs, particularly those involved in pain signaling pathways. This finding suggests that the compound may have potential as a lead molecule for the development of new analgesic agents with fewer side effects compared to existing drugs.

Another area of research has focused on the compound's anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. These findings highlight the compound's potential as an anti-inflammatory agent, which could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory diseases.

Beyond its pharmacological properties, the chemical stability and solubility of 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide are also important considerations for its potential use in drug development. Studies have shown that the compound exhibits good stability under various conditions, including pH changes and temperature variations. Additionally, it demonstrates moderate solubility in aqueous solutions, which is crucial for ensuring effective delivery and bioavailability when formulated into pharmaceutical products.

In terms of safety, preliminary toxicological studies have indicated that 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide has a favorable safety profile at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects. These studies are essential for advancing the compound through preclinical and clinical trials.

The synthesis of 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide involves several steps, including the formation of the piperidine ring and the attachment of the benzyl and tetrahydro-2H-pyran moieties. The synthetic route is well-documented in the literature and can be optimized to improve yield and purity. This synthetic flexibility allows researchers to explore structural modifications that may enhance the compound's biological activity or improve its pharmacokinetic properties.

In conclusion, 1-[(4-methylphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877719-22-5) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable lead molecule for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.